5-[3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(2-methoxy-5-methylphenyl)triazol-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoic acid” is a compound with the CAS Number: 775304-57-9. It has a molecular weight of 284.25 . It is also known as PTC124 .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazole linked 5-fluorouracil derivatives has been described in a study . The study outlines the synthesis of a set of 1,2,4-oxadiazole linked 5-fluorouracil derivatives (7a–j). The structures of these compounds were confirmed by 1H NMR, 13C NMR, and Mass spectral analysis .Molecular Structure Analysis
The molecular structure of “3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoic acid” is described by the Inchi Code: 1S/C15H9FN2O3/c16-12-7-2-1-6-11 (12)14-17-13 (18-21-14)9-4-3-5-10 (8-9)15 (19)20/h1-8H, (H,19,20) .Physical and Chemical Properties Analysis
The compound “3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoic acid” is a solid at room temperature .Scientific Research Applications
Synthesis and Biological Applications
Antimicrobial Activities : Compounds with 1,2,4-triazole and 1,2,4-oxadiazole moieties have been synthesized and evaluated for their antimicrobial properties. These studies reveal that certain derivatives exhibit good to moderate activities against various microorganisms, suggesting potential applications in developing new antimicrobial agents (Bektaş et al., 2007) (Başoğlu et al., 2013).
Anticancer Evaluation : A series of derivatives incorporating 1,2,4-oxadiazol and isoxazole moieties have been synthesized and tested for their anticancer activity against various human cancer cell lines. These studies highlight the potential of such compounds in anticancer drug development, with some showing promising activity across different cancer types (Yakantham et al., 2019).
Photoinduced Molecular Rearrangements : Research into the photochemistry of 1,2,4-oxadiazoles has explored their potential in synthesizing other heterocyclic compounds, such as 1,2,4-triazoles and benzimidazoles, through photoinduced molecular rearrangements. This offers insights into new synthetic pathways that could be valuable in pharmaceutical and materials science (Buscemi et al., 1996).
Catalyst- and Solvent-Free Synthesis : The development of efficient synthetic methods for heterocyclic compounds is crucial for various scientific fields. Studies demonstrate the successful synthesis of triazole derivatives under catalyst- and solvent-free conditions, highlighting the potential for greener chemistry approaches in the synthesis of complex molecules (Moreno-Fuquen et al., 2019).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(2-methoxy-5-methylphenyl)triazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN6O2/c1-10-7-8-14(26-2)13(9-10)25-16(20)15(22-24-25)18-21-17(23-27-18)11-5-3-4-6-12(11)19/h3-9H,20H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJPHGEZCEVTMEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=CC=C4F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.